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Compound of Interest

Compound Name: 13-HODE methyl ester

Cat. No.: B15138368 Get Quote

Essential Safety and Handling Guide for 13-
HODE Methyl Ester
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of 13-HODE methyl ester (CAS RN: 109837-85-6). All personnel must review this guide before

commencing any work with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for 13-HODE methyl ester is not readily

available, supplier information indicates that it is classified under the Globally Harmonized

System (GHS) with the GHS07 "Warning" pictogram. This classification suggests the potential

for skin and eye irritation. Furthermore, 13-HODE methyl ester is commonly supplied as a

solution in ethanol, a flammable liquid. Therefore, precautions for both the compound and the

solvent must be observed.

Minimum Required Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

the solution.

Hand Protection Nitrile gloves.
Provides a barrier against skin

contact.

Body Protection Laboratory coat.
Protects skin and clothing from

spills.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of 13-HODE methyl ester
solutions.

2.1. Preparation and Acclimatization

Storage: Upon receipt, store the 13-HODE methyl ester solution in a tightly sealed glass

container with a Teflon-lined cap at -20°C, protected from light.

Acclimatization: Before use, allow the container to warm to room temperature in a desiccator

to prevent condensation of atmospheric moisture, which could degrade the compound.

2.2. Handling in a Controlled Environment

Ventilation: Conduct all work in a well-ventilated laboratory, preferably within a chemical fume

hood, to minimize inhalation exposure to ethanol vapors.

Dispensing: Use glass or stainless steel pipettes or syringes for transferring the solution.

Avoid using plastic, as ethanol can leach plasticizers.

Spill Prevention: Work on a chemically resistant tray or absorbent pad to contain any

potential spills.

2.3. Experimental Use
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Inert Atmosphere: For applications sensitive to oxidation, handle the compound under an

inert atmosphere (e.g., argon or nitrogen).

Avoid Ignition Sources: Keep the ethanol solution away from open flames, hot plates, and

other potential ignition sources.

Disposal Plan
The disposal of 13-HODE methyl ester and its ethanol solution must comply with local, state,

and federal regulations.

3.1. Waste Segregation and Collection

Waste Container: Collect all waste containing 13-HODE methyl ester and its ethanol solvent

in a designated, clearly labeled, and sealed glass waste container.

Labeling: The label should include "Waste Ethanol Solution with 13-HODE methyl ester"
and the appropriate hazard warnings (Flammable Liquid).

3.2. Disposal Pathway

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on the disposal of this chemical waste stream.

Non-Hazardous Waste (Provisional): In the absence of specific institutional guidance and

based on the GHS07 classification, it is prudent to treat the waste as a flammable chemical

waste due to the ethanol content. Do not pour down the drain.

Quantitative Data Summary
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Property Value

CAS Number 109837-85-6

Molecular Formula C₁₉H₃₄O₃

GHS Pictogram GHS07 (Warning)

Potential Hazards Skin and eye irritation

Common Solvent Ethanol (Flammable)

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 13-HODE Methyl Ester

Preparation

Handling

Experiment

Disposal

Store at -20°C

Acclimate to Room Temp

Work in Fume Hood

Dispense with Glass/Steel

Use Spill Containment

Use Inert Atmosphere (if needed)

Avoid Ignition Sources

Collect in Labeled Glass Container

Consult EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 13-HODE methyl ester.
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To cite this document: BenchChem. [Personal protective equipment for handling 13-HODE
methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138368#personal-protective-equipment-for-
handling-13-hode-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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